Cas no 820237-18-1 (Benzaldehyde,2,3-dimethyl-4-pentyl-)
820237-18-1 structure
Product Name:Benzaldehyde,2,3-dimethyl-4-pentyl-
CAS No:820237-18-1
MF:C14H20O
MW:204.308004379272
CID:715731
PubChem ID:11287186
Update Time:2025-04-19
Benzaldehyde,2,3-dimethyl-4-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,2,3-dimethyl-4-pentyl-
- 2,3-dimethyl-4-pentylbenzaldehyde
- 2,3-dimethyl-4-pentyl-benzaldehyde
- Benzaldehyde, 2,3-dimethyl-4-pentyl- (9CI)
- 820237-18-1
- SCHEMBL5451408
- KMBNEUQKGHNQBR-UHFFFAOYSA-N
- DTXSID50461228
-
- Inchi: 1S/C14H20O/c1-4-5-6-7-13-8-9-14(10-15)12(3)11(13)2/h8-10H,4-7H2,1-3H3
- InChI Key: KMBNEUQKGHNQBR-UHFFFAOYSA-N
- SMILES: O=CC1C=CC(=C(C)C=1C)CCCCC
Computed Properties
- Exact Mass: 204.151415257g/mol
- Monoisotopic Mass: 204.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 17.1Ų
Benzaldehyde,2,3-dimethyl-4-pentyl- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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